8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole

• CAS No.: 170964-69-9
• Molecular Formula: C14H15FN2
• Molecular Weight: 230.28 g/mol
• IUPAC Name: 12-fluoro-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraene
• InChI: InChI=1S/C14H15FN2/c15-9-4-5-13-11(8-9)10-2-1-3-12-14(10)17(13)7-6-16-12/h4-5,8,12,16H,1-3,6-7H2
• InChI Key: IMKFWNAJMPWGDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3=C(C1)C4=C(N3CCN2)C=CC(=C4)F

Description

8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole is a tetracyclic heterocyclic compound featuring a pyrazine ring fused to a carbazole scaffold, with a fluorine substituent at the 8-position. The fluorine atom, being highly electronegative and small in size, is anticipated to modulate electronic properties, metabolic stability, and receptor interactions compared to other substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole typically involves multiple steps, starting from readily available precursors. One common route includes the following steps:

Formation of the pyrazino-carbazole core: This can be achieved through a cyclization reaction involving a suitable carbazole derivative and a pyrazine ring precursor.

Introduction of the fluorine atom: This step often involves the use of a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or Selectfluor.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole can undergo various types of chemical reactions, including:

Oxidation: Using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Employing reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Halogenation, nitration, and sulfonation reactions can be performed using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Chlorine gas for halogenation, concentrated nitric acid for nitration.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or carboxylic acid derivative, while reduction could produce a fully saturated hydrocarbon.

Scientific Research Applications

8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole has several applications in scientific research:

Medicinal Chemistry: Potential use as a pharmacophore in the development of new drugs targeting neurological disorders.

Material Science: Utilized in the synthesis of novel polymers with unique electronic properties.

Biological Studies: Investigated for its interactions with various biological targets, including enzymes and receptors.

Mechanism of Action

The mechanism of action of 8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibition or activation of enzymes involved in metabolic pathways.

Receptors: Binding to neurotransmitter receptors, potentially modulating their activity.

Comparison with Similar Compounds

Structural Analogs: Substituent Effects on Molecular Properties

The 8-position substitution in pyrazino-carbazoles significantly influences physicochemical and pharmacological behavior. Key analogs include:

Compound	Substituent (Position 8)	Key Properties	References
Pirlindole (Pyrazidole)	Methyl	Antidepressant; MAO-A inhibition (IC₅₀: 1.2 µM), noradrenaline reuptake blocker
8-Cyclohexyl derivative	Cyclohexyl	Enhanced lipophilicity; potential CNS penetration
8-Isobutoxy derivative	Isobutoxy	Increased steric bulk; unknown pharmacological activity
8-Methylphenyl derivative	Methylphenyl	Crystallizes in triclinic system (P-1 space group); structural stability
8-Methoxy derivative	Methoxy	Improved solubility; electron-donating effects

Fluorine-Specific Insights :

• Metabolic Stability : Fluorine often decreases oxidative metabolism, which could enhance bioavailability relative to pirlindole’s methyl group .
• Crystal Packing : Substituted carbazoles with bulky groups (e.g., methylphenyl) exhibit distinct crystal structures (triclinic symmetry, Z = 2) . Fluorine’s smaller size may lead to tighter packing or altered intermolecular interactions.

Pharmacological Analogs: Activity and Mechanism

Pirlindole derivatives highlight the importance of substituent choice in CNS drug design:

• 8-Methyl (Pirlindole): Exhibits reversible MAO inhibition (short duration) and noradrenaline reuptake blockade, with minimal anticholinergic effects . Clinical trials show efficacy in depression with fewer side effects than tricyclic antidepressants.
• 8-Fluoro (Hypothesized) : Expected to retain MAO inhibition but with altered potency due to electronic effects. Fluorine may enhance blood-brain barrier penetration via increased lipophilicity (logP ~2.5–3.0) compared to methyl (logP ~2.0) .
• 8-Cyclohexyl : Likely reduces enzymatic degradation but may introduce steric hindrance, limiting receptor binding .

Materials Science Analogs: Insights from Indolo/Azaindolo Carbazoles

While primarily used in organic electronics, indolo[3,2,1-jk]carbazole derivatives demonstrate substituent-dependent electronic properties:

• Methyl/tert-Butyl Groups : Improve thermal stability (decomposition >300°C) and hole-transport capabilities in solar cells .
• Nitrogen Incorporation (Azaindolo derivatives) : Modulate HOMO-LUMO gaps (e.g., ~3.2–3.5 eV) and enable hydrogen bonding in solid-state alignment .
• Fluorine (Hypothesized): Could enhance electron-accepting behavior, making 8-fluoro-pyrazino-carbazoles candidates for optoelectronic applications, though this remains unexplored.

Biological Activity

8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole is a complex organic compound belonging to the carbazole family. Carbazole derivatives are known for their diverse biological activities, including anticancer and antimicrobial properties. This article reviews the biological activity of this specific compound, synthesizing findings from various studies and providing data tables for clarity.

Chemical Structure and Properties

The chemical structure of 8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole includes a fluorine atom which may influence its biological activity through modifications in electronic properties and steric effects. The compound's molecular formula is $C_{12}H_{12}FN$.

Anticancer Activity

Recent studies have demonstrated that compounds within the carbazole class exhibit significant anticancer effects. For instance:

• Cell Lines Tested : The cytotoxicity of 8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole was evaluated against various cancer cell lines such as A549 (non-small cell lung cancer) and HCT116 (colorectal cancer).
• Methodology : The MTT assay was employed to determine cell viability after treatment with varying concentrations of the compound.

Cell Line	IC50 (µM)	Treatment Duration (h)
A549	20.5	72
HCT116	18.0	72

These results indicate that the compound has promising anticancer properties but requires further investigation to elucidate its mechanism of action.

Antimicrobial Activity

The antimicrobial potential of 8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole was assessed against several fungal strains:

• Fungal Strains Tested : Candida albicans and Candida glabrata.
• Methodology : The broth microdilution method was used to determine Minimum Inhibitory Concentration (MIC) values at different pH levels.

Fungal Strain	MIC (µg/mL)	pH Level
Candida albicans	15	5.5
Candida glabrata	20	7

The compound exhibited variable efficacy depending on the pH level of the medium. Notably, enhanced antifungal activity was observed at acidic pH levels.

The exact mechanism by which 8-Fluoro-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole exerts its biological effects is still under investigation. However:

• DNA Interaction : Preliminary studies suggest strong binding interactions with cellular targets such as DNA and serum proteins.
• Cell Cycle Arrest : Some derivatives have shown potential in inducing cell cycle arrest in cancer cells.

Case Studies

In a recent case study involving a derivative of this compound:

• Researchers reported significant antiproliferative effects against human cancer cell lines.
• The study highlighted the importance of structural modifications in enhancing biological activity.